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Compound of Interest

Compound Name: Benzyl cyanoformate

Cat. No.: B1361826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of key physical properties of Benzyl cyanoformate
(CAS No: 5532-86-5), a reagent utilized in organic synthesis. The information is presented to

support laboratory research and development activities, with a focus on accurate data,

experimental context, and procedural understanding.

Core Physical Properties
The primary physical constants for Benzyl cyanoformate are summarized below. These

values are critical for handling, reaction setup, and purification processes.

Physical Property Value Conditions

Boiling Point 66-67 °C at 0.6 mmHg[1]

Density 1.105 g/mL at 25 °C[1]

Experimental Protocols
The referenced physical properties are derived from established chemical literature. While the

specific original experimental reports are not detailed here, this section outlines the standard

methodologies employed to determine such properties.

1. Determination of Boiling Point under Reduced Pressure (Vacuum Distillation)
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The boiling point of Benzyl cyanoformate is reported at a significantly reduced pressure (0.6

mmHg), indicating that the compound is likely susceptible to decomposition at its atmospheric

boiling point. The standard procedure for this determination is vacuum distillation.

Methodology:

Apparatus Setup: A distillation apparatus is assembled using ground-glass jointed glassware.

This typically includes a round-bottom flask (distilling flask), a distillation head equipped with

a thermometer, a condenser, and a receiving flask. The entire system is connected to a

vacuum pump via a vacuum adapter. A manometer is included in the line to accurately

measure the pressure within the system.

Sample Preparation: The liquid sample (Benzyl cyanoformate) is placed in the distilling

flask, typically with boiling chips or a magnetic stir bar to ensure smooth boiling.

Procedure:

The system is sealed and the vacuum pump is engaged to reduce the internal pressure to

the desired level (e.g., 0.6 mmHg).

The distilling flask is gradually heated using a heating mantle or an oil bath.

The temperature is carefully monitored. The boiling point is recorded as the temperature at

which the vapor condensate is in equilibrium with the distilling vapor, observed as a stable

temperature on the thermometer during active distillation.

The temperature and the precise pressure reading from the manometer are recorded as

the boiling point at that specific pressure.

2. Determination of Liquid Density

The density of a liquid is its mass per unit volume. A common and straightforward method for

determining the density of a liquid like Benzyl cyanoformate is by using a pycnometer or,

more simply, a calibrated volumetric flask or graduated cylinder and a precision balance.

Methodology:
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Mass of Empty Container: An empty, clean, and dry container of a known volume (e.g., a 10

mL graduated cylinder or pycnometer) is weighed on an analytical balance.

Mass of Container with Liquid: The container is filled with the liquid sample to the calibrated

volume mark. Care is taken to ensure the measurement is made at the bottom of the

meniscus. The container with the liquid is then re-weighed.

Temperature Control: The temperature of the liquid is measured and recorded, as density is

temperature-dependent. The standard temperature for this measurement is typically 25 °C.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the mass of the container with the liquid. The density is then calculated by

dividing the mass of the liquid by its volume.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of a

boiling point under reduced pressure, a critical procedure for characterizing thermally sensitive

compounds like Benzyl cyanoformate.
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Caption: Workflow for Boiling Point Determination under Reduced Pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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